Cas no 2227779-97-5 (6-(2R)-oxiran-2-yl-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 2227779-97-5
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 5938899
• PubChem ID: 165612668
• Update Time: 2025-06-09

6-(2R)-oxiran-2-yl-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo4,5-bpyridine
• 2227779-97-5
• EN300-1731510
• 6-[(2R)-oxiran-2-yl]-3H-[1,2,3]triazolo[4,5-b]pyridine

• Inchi： 1S/C7H6N4O/c1-4(6-3-12-6)2-8-7-5(1)9-11-10-7/h1-2,6H,3H2,(H,8,9,10,11)/t6-/m0/s1
• InChI Key： GZNJIPRBENTUIY-LURJTMIESA-N
• SMILES： O1C[C@H]1C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 162.05416083g/mol
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67Ų

Additional information on 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo4,5-bpyridine

Introduction to 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine (CAS No. 2227779-97-5)

6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine (CAS No. 2227779-97-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which combines a triazolopyridine core with an oxirane moiety. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The triazolopyridine scaffold is well-known for its ability to form stable and selective interactions with biological targets. This scaffold has been extensively studied for its potential in developing novel therapeutic agents, particularly in the areas of cancer, neurodegenerative diseases, and inflammatory disorders. The presence of the oxirane group further enhances the reactivity and versatility of the molecule, making it an attractive target for chemical modifications and derivatizations.

Recent research has highlighted the potential of 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine in various biological contexts. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in key metabolic pathways. One notable example is its ability to inhibit the activity of kinases, which are crucial enzymes in signal transduction pathways and are often implicated in the development and progression of various diseases.

In addition to its enzymatic inhibition properties, 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine has also been investigated for its potential as a scaffold for drug delivery systems. The oxirane group can be readily opened through nucleophilic attack, allowing for the attachment of various functional groups or therapeutic payloads. This property makes it an excellent candidate for prodrug strategies, where the active drug is released in a controlled manner upon reaching the target site.

The synthesis of 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine has been optimized through several methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This reaction allows for the formation of the triazolopyridine core from readily available starting materials. Subsequent epoxidation steps are then used to introduce the oxirane group into the molecule.

The stability and solubility of 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine have also been extensively studied. These properties are crucial for its application in pharmaceutical formulations and biological assays. Research has shown that the compound exhibits good stability under a wide range of conditions and can be readily dissolved in common organic solvents. This makes it suitable for use in high-throughput screening (HTS) platforms and other biochemical assays.

In terms of safety and toxicity profiles, preliminary studies have indicated that 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity (NCE), further investigations are necessary to fully understand its pharmacokinetic and pharmacodynamic properties. These studies will help to determine the optimal dosing regimens and administration routes for clinical applications.

The potential applications of 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine extend beyond traditional small-molecule therapeutics. Recent advances in materials science have explored its use as a building block for supramolecular assemblies and functional materials. The unique electronic properties of the triazolopyridine core make it an attractive candidate for applications in photovoltaics and optoelectronics.

In conclusion, 6-(2R)-oxiran-2-yl-3H-1,2,3triazolo[4,5-b]pyridine (CAS No. 2227779-97-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure combines functional groups that offer both reactivity and stability, making it a valuable tool for developing novel therapeutic agents and functional materials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.